Cas no 5855-52-7 (2-Phenylquinolin-4-amine)

• Product Name: 2-Phenylquinolin-4-amine
• CAS No: 5855-52-7
• MF: C₁₅H₁₂N₂
• MW: 220.269183158875
• MDL: MFCD00814092
• CID: 948684
• PubChem ID: 453077
• Update Time: 2025-04-19

2-Phenylquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Phenylquinolin-4-amine
• 1-phenyl-5-aminotetrazole
• 2-phenyl-4-Quinolinamine
• 2-PHENYL-QUINOLIN-4-YLAMINE
• 2-PHENYL-(QUINOLIN-4-YL)AMINE
• 2-Phenyl-[4]chinolylamin
• 2-Phenyl-4-aminoquinoline
• 2-phenylquinolin-4-amine(SALTDATA: FREE)
• 2-phenylquinolin-4-yl amine
• 4-amino-2-phenylquinoline
• 4-Quinolinamine, 2-phenyl-
• AC1L9QQP
• compound 20068
• Enamine_001303
• Quinoline, 4-amino-2-phenyl-
• Oprea1_030429
• CS-0219018
• EN300-02842
• STL388081
• AKOS000115946
• PD129778
• SMR000774032
• BS-35948
• HMS1397L05
• CHEMBL50608
• Z56792391
• SB68796
• BDBM50012170
• 111273-28-0
• 5855-52-7
• MFCD00814092
• MLS004836661
• SCHEMBL2873300
• Cambridge id 5347465
• DTXSID90207263

• MDL： MFCD00814092
• Inchi： 1S/C15H12N2/c16-13-10-15(11-6-2-1-3-7-11)17-14-9-5-4-8-12(13)14/h1-10H,(H2,16,17)
• InChI Key： URUHKHGBRNTPGA-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=CC(=C2C=CC=CC=12)N

Computed Properties

• Exact Mass: 220.10016
• Monoisotopic Mass: 220.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines